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Compound of Interest

Compound Name: Ethyl 2-iodopropionate

CAS No.: 31253-08-4

Cat. No.: B1609826

Get Quote

In the landscape of asymmetric synthesis, the creation of stereochemically defined centers is

paramount. Chiral α-halo esters are powerful building blocks, and among them, ethyl 2-
iodopropionate stands out as a particularly versatile reagent. Its utility stems from the

convergence of three key features: a chiral center at the α-position, an ester functionality

amenable to further transformation, and an excellent iodide leaving group.[1] This combination

allows it to serve as a prochiral electrophile in a variety of carbon-carbon and carbon-

heteroatom bond-forming reactions, enabling the transfer of its stereochemical information to

the product.

The ability to control the three-dimensional arrangement of atoms is critical in medicinal

chemistry, where the biological activity of a molecule is often dictated by its stereochemistry.

Ethyl 2-iodopropionate, available in both (R) and (S) enantiomeric forms, provides a reliable

and cost-effective entry point into complex chiral molecules, including amino acids, lactones,

and other motifs prevalent in natural products and pharmaceutical agents.[2] This guide delves

into the core applications of this reagent, focusing on the mechanistic principles and practical

considerations that ensure high stereoselectivity.

Table 1: Physicochemical Properties of Ethyl 2-Iodopropionate
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Property Value Source

Molecular Formula C₅H₉IO₂ [3]

Molecular Weight 228.03 g/mol [3]

Boiling Point 79 °C / 28 mmHg [4]

Density 1.662 g/cm³ at 17 °C [4]

Refractive Index 1.4940 - 1.4980 [4]

CAS Number 31253-08-4 [3]

Application I: Stereospecific Nucleophilic
Substitution (S_N2) Reactions
The most fundamental application of chiral ethyl 2-iodopropionate is in S_N2 reactions. The

reaction's stereospecificity is its defining characteristic: a nucleophile attacks the carbon atom

bearing the iodide, exclusively from the side opposite to the leaving group.[5] This "backside

attack" results in a predictable and complete inversion of the stereochemical configuration at

the chiral center, a phenomenon known as Walden inversion.

Causality of Experimental Design
Leaving Group: Iodide is an exceptional leaving group due to its large size, high

polarizability, and the relative weakness of the C-I bond.[1] This facilitates its displacement

even by moderately strong nucleophiles.

Solvent Choice: To ensure the reaction proceeds via an S_N2 pathway, polar aprotic

solvents such as acetone, DMSO, or DMF are employed. These solvents solvate the cation

of the nucleophilic salt but do not strongly solvate the anionic nucleophile, thereby enhancing

its nucleophilicity.[1] Protic solvents (e.g., ethanol, water) are avoided as they can solvate the

nucleophile, reducing its reactivity, and may promote competing S_N1 reactions, which

would lead to racemization.

Temperature Control: S_N2 reactions are generally favored at lower temperatures. Higher

temperatures can provide sufficient energy to overcome the activation barrier for the
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competing E2 elimination reaction, especially when using basic nucleophiles, leading to the

formation of ethyl acrylate as an undesired byproduct.[1]

Caption: S_N2 reaction mechanism showing inversion of stereochemistry.

Protocol 1: Synthesis of Ethyl (R)-2-azidopropionate
This protocol details the stereospecific synthesis of an α-azido ester, a valuable precursor for

chiral α-amino acids.

Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add (S)-ethyl
2-iodopropionate (1.0 eq, 5.0 g, 21.9 mmol) and 40 mL of anhydrous dimethylformamide

(DMF) under an argon atmosphere.

Reagent Addition: Add sodium azide (1.5 eq, 2.14 g, 32.9 mmol) to the solution in one

portion.

Reaction: Stir the mixture at room temperature (20-25 °C) for 12-16 hours. Monitor the

reaction progress by thin-layer chromatography (TLC) until the starting material is

consumed.

Workup: Pour the reaction mixture into 100 mL of cold water and extract with diethyl ether (3

x 50 mL).

Purification: Combine the organic layers, wash with brine (2 x 30 mL), dry over anhydrous

sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be

purified by flash column chromatography on silica gel if necessary, though it is often of

sufficient purity for subsequent steps.

Expected Outcome: The reaction yields ethyl (R)-2-azidopropionate with >99% inversion of

configuration.

Application II: Diastereoselective Alkylation of
Enolates
A cornerstone of stereoselective C-C bond formation is the alkylation of enolates.[6] When a

chiral enolate reacts with ethyl 2-iodopropionate, the existing stereocenter(s) on the enolate
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can direct the approach of the electrophile, leading to the formation of one diastereomer in

preference to the other.[7][8] This is often achieved using chiral auxiliaries, such as Evans'

oxazolidinones, which are temporarily attached to the nucleophile to control the stereochemical

outcome.[9][10]

Causality of Experimental Design
Enolate Formation: Strong, non-nucleophilic bases like lithium diisopropylamide (LDA) are

used at low temperatures (typically -78 °C) to ensure rapid, complete, and regioselective

deprotonation, forming the kinetic enolate without competing side reactions.[7]

Stereochemical Control: The stereoselectivity arises from a highly organized, chelated

transition state. The lithium cation coordinates to both the enolate oxygen and the carbonyl

oxygen of the chiral auxiliary. This coordination creates a rigid structure that blocks one face

of the enolate. Ethyl 2-iodopropionate is then forced to approach from the less sterically

hindered face, resulting in a highly diastereoselective alkylation.[11]

Auxiliary Removal: The chiral auxiliary is designed to be cleaved under specific conditions

(e.g., hydrolysis with LiOH/H₂O₂) after the alkylation, yielding the desired chiral product and

allowing the auxiliary to be recovered and reused.[10]
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Caption: Workflow for diastereoselective enolate alkylation.
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Protocol 2: Diastereoselective Alkylation using an Evans
Auxiliary
This protocol describes the alkylation of the lithium enolate of an N-acyloxazolidinone with (S)-

ethyl 2-iodopropionate.

Setup: In a flame-dried, three-neck flask under argon, dissolve the N-acyloxazolidinone (1.0

eq) in anhydrous THF (0.1 M solution). Cool the solution to -78 °C in a dry ice/acetone bath.

Enolate Formation: Add freshly prepared LDA (1.1 eq) dropwise via syringe over 10 minutes.

Stir the resulting solution at -78 °C for 1 hour to ensure complete enolate formation.

Alkylation: Add a solution of (S)-ethyl 2-iodopropionate (1.2 eq) in anhydrous THF

dropwise to the enolate solution at -78 °C. Allow the reaction to stir at this temperature for 4

hours, then let it warm slowly to room temperature overnight.

Workup: Quench the reaction by adding a saturated aqueous solution of ammonium chloride

(NH₄Cl). Remove the THF under reduced pressure.

Purification: Extract the aqueous residue with ethyl acetate (3 x V). Combine the organic

layers, wash with brine, dry over magnesium sulfate, and concentrate. Purify the crude

product by flash chromatography to separate the diastereomers and unreacted starting

materials.

Analysis: Determine the diastereomeric ratio (d.r.) of the product mixture using ¹H NMR

spectroscopy or chiral HPLC.

Table 2: Representative Data for Diastereoselective Alkylations
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Enolate
Source

Electrophile
d.r.
(major:minor)

Yield (%) Reference

Evans' Propionyl

Oxazolidinone
Methyl Iodide >99:1 94

Meyers' Chiral

Lactam
Benzyl Bromide 95:5 85

Enders'

SAMP/RAMP

Hydrazone

Ethyl 2-

iodopropionate
up to 98:2 70-90

Application III: Palladium-Catalyzed Cross-Coupling
Reactions
The use of chiral secondary alkyl halides in transition metal-catalyzed cross-coupling reactions

has historically been challenging due to issues like slow oxidative addition and competing β-

hydride elimination. However, recent advances in ligand design have enabled the effective use

of reagents like ethyl 2-iodopropionate in stereoconvergent and stereospecific cross-coupling

reactions.

Causality of Experimental Design
Catalyst System: The choice of palladium precursor and ligand is critical. Bulky, electron-rich

phosphine ligands (e.g., Buchwald-type ligands) are often required to promote the difficult

oxidative addition of the Pd(0) catalyst into the C(sp³)-I bond. These ligands also stabilize the

resulting Pd(II) intermediate and facilitate the subsequent steps of the catalytic cycle.

Reaction Type: Suzuki-Miyaura (using organoboron reagents) and Negishi (using organozinc

reagents) couplings are commonly employed.[12] Organozinc reagents are often more

reactive, allowing the reaction to proceed at lower temperatures, which can be crucial for

preserving stereochemical integrity.

Stereochemical Outcome: Depending on the specific catalyst system and mechanism, these

reactions can be either stereospecific (inversion or retention) or stereoconvergent (where

both enantiomers of the starting material converge to a single enantiomeric product).
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Understanding the operative mechanism is key to predicting and controlling the

stereochemical outcome.
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Caption: Simplified catalytic cycle for a Suzuki-Miyaura cross-coupling.
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Protocol 3: Stereospecific Suzuki-Miyaura Coupling
This protocol provides a general method for the coupling of (R)-ethyl 2-iodopropionate with

an arylboronic acid.

Setup: In a glovebox, add the palladium precursor (e.g., Pd₂(dba)₃, 2.5 mol%), the

phosphine ligand (e.g., SPhos, 6 mol%), the arylboronic acid (1.5 eq), and a base (e.g.,

K₃PO₄, 2.0 eq) to a dry reaction vial.

Reagent Addition: Add anhydrous solvent (e.g., toluene or 1,4-dioxane). Add (R)-ethyl 2-
iodopropionate (1.0 eq) via syringe.

Reaction: Seal the vial and remove it from the glovebox. Heat the reaction mixture to the

optimized temperature (e.g., 80-100 °C) with vigorous stirring for 12-24 hours.

Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and filter

through a pad of Celite.

Purification: Wash the filtrate with water and brine, dry over sodium sulfate, and concentrate.

Purify the residue by flash column chromatography on silica gel to obtain the coupled

product.

Analysis: Determine the yield and enantiomeric excess (ee) of the product by chiral HPLC or

GC.

Conclusion and Future Outlook
Chiral ethyl 2-iodopropionate is a foundational tool for the stereocontrolled synthesis of

complex organic molecules. Its applications in classic S_N2 reactions, diastereoselective

enolate alkylations, and modern palladium-catalyzed cross-couplings highlight its versatility.

The principles of stereocontrol discussed herein—stereospecificity driven by mechanism and

diastereoselectivity driven by sterically organized transition states—are central to the logic of

asymmetric synthesis. As the demand for enantiomerically pure pharmaceuticals continues to

grow, the strategic use of reliable and efficient chiral building blocks like ethyl 2-
iodopropionate will remain indispensable for researchers and drug development

professionals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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